4-Bromo-3-nitrobenzenesulfonamide
Overview
Description
4-Bromo-3-nitrobenzenesulfonamide is a chemical compound with the molecular formula C6H5BrN2O4S and a molecular weight of 281.09 . It is a white to yellow solid and is used in research.
Molecular Structure Analysis
The InChI code for 4-Bromo-3-nitrobenzenesulfonamide is 1S/C6H5BrN2O4S/c7-5-2-1-4 (14 (8,12)13)3-6 (5)9 (10)11/h1-3H, (H2,8,12,13) and the InChI key is LRJQWKFWBDRBME-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Bromo-3-nitrobenzenesulfonamide is a white to yellow solid . It has a molecular weight of 281.09 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Life Science Research
4-Bromo-3-nitrobenzenesulfonamide: is utilized in life science research for its potential role in the synthesis of complex biological compounds. Its sulfonamide group can act as a bioisostere, mimicking the natural substrates of enzymes, which allows researchers to study enzyme inhibition and regulation . This compound is also used in the development of new pharmaceuticals, particularly as a scaffold for creating novel antibacterial agents due to the inherent activity of sulfonamides against bacterial dihydropteroate synthetase .
Material Science
In material science, 4-Bromo-3-nitrobenzenesulfonamide serves as a precursor in the synthesis of advanced polymers and coatings. The nitro group can be reduced to an amine, which can then be used to link polymer chains or to create surface modifications on materials to alter their properties, such as increasing hydrophobicity or introducing reactive sites for further functionalization .
Chemical Synthesis
This compound is a valuable building block in chemical synthesis. Its bromo and nitro groups are reactive sites that can undergo various substitution reactions, making it a versatile reagent for constructing complex organic molecules. It’s particularly useful in the synthesis of polysubstituted benzenes, where its substituents can direct further electrophilic aromatic substitution reactions .
Chromatography
In chromatographic applications, 4-Bromo-3-nitrobenzenesulfonamide can be used as a standard or reference compound due to its distinct UV/Vis absorption characteristics. It helps in the calibration of equipment and in the development of analytical methods for detecting similar organic compounds in complex mixtures .
Analytical Research
Analytical research benefits from 4-Bromo-3-nitrobenzenesulfonamide through its use in spectroscopic studies. Its characteristic absorbance and emission spectra are valuable for understanding the electronic structure of sulfonamide compounds and for developing new analytical techniques for environmental and pharmaceutical analysis .
Environmental Science
The environmental impact of sulfonamides, including 4-Bromo-3-nitrobenzenesulfonamide , is a significant area of study. Researchers investigate its biodegradability, persistence in the environment, and potential effects on aquatic life. This research is crucial for assessing the ecological risks associated with the use of sulfonamide drugs and related compounds .
Mechanism of Action
Sulfonamides, such as 4-Bromo-3-nitrobenzenesulfonamide, exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states . They are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria .
Safety and Hazards
While specific safety data for 4-Bromo-3-nitrobenzenesulfonamide was not found, general precautions for handling similar compounds include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of any spill or leak .
properties
IUPAC Name |
4-bromo-3-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H,(H2,8,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRJQWKFWBDRBME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-nitrobenzenesulfonamide | |
CAS RN |
4750-20-3 |
Source
|
| Record name | 4-bromo-3-nitrobenzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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